Cas no 54560-57-5 (Pyridinium, 3-methoxy-1-methyl-)
54560-57-5 structure
Product Name:Pyridinium, 3-methoxy-1-methyl-
CAS No:54560-57-5
MF:C7H10NO
MW:124.160401821136
CID:2831284
PubChem ID:3284796
Update Time:2025-04-21
Pyridinium, 3-methoxy-1-methyl- Chemical and Physical Properties
Names and Identifiers
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- 54560-57-5
- Pyridinium, 3-methoxy-1-methyl-
- DTXSID90391050
- SCHEMBL9296622
-
- Inchi： 1S/C7H10NO/c1-8-5-3-4-7(6-8)9-2/h3-6H,1-2H3/q+1
- InChI Key： UDJAZTVANVDKHA-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C[N+](C)=C1
Computed Properties
- Exact Mass: 124.076238942g/mol
- Monoisotopic Mass: 124.076238942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 13.1Ų
Pyridinium, 3-methoxy-1-methyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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